Cas no 1602599-08-5 (1-(Cyclopropylamino)but-3-yn-2-one)

• Product Name: 1-(Cyclopropylamino)but-3-yn-2-one
• CAS No: 1602599-08-5
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 6178201
• PubChem ID: 116555128
• Update Time: 2025-06-07

1-(Cyclopropylamino)but-3-yn-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylamino)but-3-yn-2-one
• 1602599-08-5
• EN300-794690

• Inchi： 1S/C7H9NO/c1-2-7(9)5-8-6-3-4-6/h1,6,8H,3-5H2
• InChI Key： WATAQXAYOUDLSH-UHFFFAOYSA-N
• SMILES： O=C(C#C)CNC1CC1

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(Cyclopropylamino)but-3-yn-2-one

Professional Introduction to Compound with CAS No. 1602599-08-5 and Product Name: 1-(Cyclopropylamino)but-3-yn-2-one

The compound with the CAS number 1602599-08-5 and the product name 1-(Cyclopropylamino)but-3-yn-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both a cyclopropylamino group and a terminal alkyne functionality makes this compound a versatile building block for the development of novel therapeutic agents.

Structurally, 1-(Cyclopropylamino)but-3-yn-2-one consists of a butynone core substituted with a cyclopropylamino moiety at the C1 position. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological assays. The cyclopropyl group, known for its stability and rigidity, enhances the molecule's interactions with biological targets, while the alkyne functionality provides a reactive site for further functionalization.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound 1-(Cyclopropylamino)but-3-yn-2-one has emerged as a promising candidate in this context. Its unique structural framework allows for the design of derivatives with enhanced binding affinity and selectivity towards specific protein targets. For instance, studies have shown that analogs of this compound can interact with enzymes involved in signal transduction pathways, potentially leading to the development of new therapeutic strategies.

One of the most compelling aspects of 1-(Cyclopropylamino)but-3-yn-2-one is its utility as a precursor in synthetic chemistry. The terminal alkyne can undergo various transformations, including Sonogashira coupling, hydroamination, and cycloaddition reactions, enabling the construction of complex molecular architectures. These synthetic possibilities have been leveraged in the development of novel heterocyclic compounds, which are often key components in drug molecules. The cyclopropylamino group also contributes to the overall stability of these derivatives, making them more suitable for long-term storage and transportation.

Recent research has highlighted the potential of 1-(Cyclopropylamino)but-3-yn-2-one in medicinal chemistry. A notable study demonstrated its efficacy as an inhibitor of certain kinases implicated in tumor growth. The molecule's ability to disrupt aberrant signaling pathways suggests that it could be developed into a lead compound for further optimization into a clinical candidate. Additionally, its interaction with biological targets has been investigated using computational methods, providing insights into its binding mode and potential mechanisms of action.

The synthesis of 1-(Cyclopropylamino)but-3-yn-2-one itself is an intriguing challenge due to the need to introduce both the cyclopropylamino and alkyne functionalities in a regioselective manner. Advances in synthetic methodologies have made it possible to achieve this synthesis with high yields and purity. Techniques such as transition metal-catalyzed reactions have been particularly useful in constructing the desired molecular framework efficiently. These synthetic advancements have not only facilitated access to this compound but also provided valuable insights into broader chemical transformations.

The versatility of 1-(Cyclopropylamino)but-3-yn-2-one extends beyond its use as an intermediate in drug development. It has also been explored as a component in materials science applications, where its unique structural properties contribute to the development of novel polymers and coatings. The ability to incorporate functional groups like alkyne handles allows for further modifications that can tailor material properties for specific applications.

In conclusion, 1-(Cyclopropylamino)but-3-yn-2-one (CAS No. 1602599-08-5) represents a significant contribution to the fields of chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and synthetic chemistry, offering opportunities for the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further.